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Compound of Interest

Compound Name: OGT 2115

Cat. No.: B609723

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Disposal Information for OGT 2115

This document provides comprehensive guidance on the proper disposal and safe handling of
OGT 2115, a potent, cell-permeable, and orally active heparanase inhibitor. Adherence to
these procedures is critical for ensuring laboratory safety and environmental compliance.

Chemical and Physical Properties

A summary of the key quantitative data for OGT 2115 is presented below for easy reference.
This information is essential for risk assessment and the implementation of appropriate safety
measures.
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Property Value Source
Molecular Weight 495.3 g/mol [1112113114]
Molecular Formula C24H16BrFN204 [1]

CAS Number 853929-59-6 [1][2]
Purity 297% [1]
Solubility Soluble to 10 mM in DMSO [1][5]

Store at -20°C forup to 3
Storage (Solid) years or at 4°C for up to 2 [6]

years.

Store at -80°C for up to 6
Storage (In Solvent) months or at -20°C for up to 1 [6]
month.

Experimental Protocols: Safe Handling and Disposal

While a specific Safety Data Sheet (SDS) with official disposal procedures for OGT 2115 is not
publicly available, the following protocols are based on general best practices for handling and
disposing of similar research-grade chemical compounds.

Personal Protective Equipment (PPE)

When handling OGT 2115 in either solid or solution form, the following PPE is mandatory:
e Gloves: Nitrile or other chemically resistant gloves.
* Eye Protection: Safety glasses with side shields or goggles.

e Lab Coat: A standard laboratory coat.

Spill Procedures

In the event of a spill:

 Isolate the Area: Restrict access to the spill area.
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e Absorb the Spill: For solutions, use an absorbent material appropriate for the solvent (e.qg.,
DMSO). For solid spills, gently cover with a damp paper towel to avoid raising dust.

o Clean the Area: Decontaminate the spill area with a suitable laboratory cleaner.

o Dispose of Waste: All contaminated materials (absorbent pads, paper towels, gloves, etc.)
must be disposed of as chemical waste.

Step-by-Step Disposal Procedures

The proper disposal route for OGT 2115 depends on its physical state (solid or in solution) and
local institutional and governmental regulations.

1. Unused Solid OGT 2115:

o Waste Collection: Place the original vial or a securely sealed container with the solid OGT
2115 into a designated chemical waste container for solid organic compounds.

» Labeling: Ensure the waste container is clearly labeled with the chemical name ("OGT
2115") and any known hazard information.

o Storage: Store the waste container in a designated satellite accumulation area until it is
collected by your institution's environmental health and safety (EHS) department.

2. OGT 2115 in Solution (e.g., dissolved in DMSO):

o Waste Collection: Collect all solutions containing OGT 2115, including experimental waste, in
a designated, leak-proof container for halogenated organic solvent waste (due to the
bromine in OGT 2115's structure).

o Note: Do not mix with aqueous waste or other incompatible waste streams.

o Labeling: Clearly label the waste container with "Waste OGT 2115 in DMSQO" and list the
approximate concentrations.

o Storage: Store the liquid waste container in a designated satellite accumulation area,
ensuring the lid is securely fastened.
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3. Contaminated Labware:

» Solid Contamination: Labware (e.g., weigh boats, spatulas) contaminated with solid OGT
2115 should be rinsed with a suitable solvent (such as DMSO), and the rinsate collected as
chemical waste. The cleaned labware can then be washed normally.

» Liquid Contamination: Disposable labware (e.g., pipette tips) that has come into contact with
OGT 2115 solutions should be placed in a designated solid chemical waste container.
Reusable glassware should be rinsed with a small amount of clean solvent, with the rinsate
collected as chemical waste, before being washed with detergent and water.

Logical Workflow for OGT 2115 Disposal

The following diagram illustrates the decision-making process for the proper disposal of OGT
2115.

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of OGT 2115 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609723#0ogt-2115-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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